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Compound of Interest

Compound Name: 3-Sulfino-DL-valine

CAS No.: 98462-04-5

Cat. No.: B113447

Get Quote

Executive Summary
3-Sulfino-DL-valine (CAS 98462-04-5) is a

-sulfino

-amino acid structurally analogous to the neurotransmitter Glutamate and the potent agonist
Cysteine Sulfinic Acid (CSA). While CSA is a well-characterized excitatory neurotransmitter, 3-
Sulfino-DL-valine is primarily encountered as a synthesis impurity in

-lactam antibiotics (e.g., Sulbactam) and as a theoretical oxidative metabolite of Penicillamine.

This guide analyzes the Structure-Activity Relationship (SAR) of 3-Sulfino-DL-valine, focusing

on how its gem-dimethyl steric bulk differentiates its physicochemical and biological behavior

from its unhindered analogues.

Structural Comparison & Isosteric Analysis
The biological activity of acidic amino acids is governed by the spatial arrangement of the distal

acidic group relative to the
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-amino carboxylate pharmacophore.

Comparative Structural Table
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SAR Insight: The Gem-Dimethyl Effect
The critical differentiator for 3-Sulfino-DL-valine is the gem-dimethyl group on the

-carbon.

In CSA: The

-methylene allows free rotation, enabling the sulfinic acid group to adopt the precise
conformation required to bind the glutamate receptor's distal anionic pocket.

In 3-Sulfino-DL-valine: The bulky methyl groups create significant steric hindrance. This

"Thorpe-Ingold" effect restricts conformational flexibility, likely preventing the sulfinic acid

moiety from accessing the deep binding pockets of NMDA or AMPA receptors effectively.
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Consequently, unlike CSA, 3-Sulfino-DL-valine is not typically cited as a potent excitotoxin,

making it a distinct entity in safety profiling.

Physicochemical Properties & Stability[1][2]
Acidity and Solubility
Sulfinic acids are significantly stronger acids than their carboxylic counterparts.

Protonation State: At physiological pH (7.4), 3-Sulfino-DL-valine exists as a dianion

(zwitterion at the backbone + deprotonated sulfinate).

Solubility: The sulfinate group confers high water solubility, countering the hydrophobicity of

the valine isopropyl skeleton.

Oxidative Instability
Like CSA, 3-Sulfino-DL-valine is susceptible to oxidation.

Pathway: Sulfinic Acid (

)

Sulfonic Acid (

).

Product: The oxidized product is 3-Sulfo-valine (analogous to Cysteic Acid). This conversion

is often spontaneous in aerobic solutions containing trace metal ions.

Biological Context & Metabolic Pathways[2][3][4]
3-Sulfino-DL-valine is not a standard genomic amino acid but appears in specific synthetic

and metabolic contexts.

Context A: Pharmaceutical Impurity
It is a documented impurity in the synthesis of Sulbactam, a
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-lactamase inhibitor. Its presence must be monitored due to the potential for sulfur-based
reactivity, although its direct toxicity is lower than that of reactive thiols.

Context B: Penicillamine Metabolism
Penicillamine (3-mercapto-valine) is used to treat Wilson's disease.[1] While its primary

metabolites are disulfides, oxidative stress can theoretically convert the thiol group to a sulfinic

acid, yielding 3-Sulfino-valine.

Pathway Visualization (DOT)
The following diagram illustrates the structural relationships and oxidative pathways linking

these compounds.
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Caption: Structural and metabolic interrelations between Valine derivatives, highlighting the

oxidative pathway from Penicillamine to 3-Sulfino-valine.

Experimental Protocols
Protocol A: Detection of 3-Sulfino-DL-valine (HPLC
Method)
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Use this protocol to separate 3-Sulfino-DL-valine from Penicillamine or Sulbactam mixtures.

Principle: Anion exchange chromatography exploits the high acidity of the sulfinic group (pKa

~2) to separate it from carboxylic amino acids.

Mobile Phase Preparation:

Buffer A: 20 mM Sodium Phosphate, pH 3.0 (Ensures carboxylates are protonated,

sulfinates remain ionized).

Buffer B: 100% Acetonitrile.

Column Selection: Strong Anion Exchange (SAX) or specialized Amino Acid Analysis column

(e.g., C18 with ion-pairing agent).

Gradient:

0-5 min: 100% A (Isocratic elution of neutral/zwitterionic species).

5-15 min: 0%

40% B (Elution of acidic species).

Detection:

UV Absorbance at 210 nm (Peptide bond/Carboxyl).

Note: Sulfinic acids do not have strong chromophores above 220 nm; derivatization (e.g.,

OPA/FMOC) may be required for high sensitivity.

Protocol B: Stability Assessment (Oxidation Assay)
Use this to verify the stability of the sulfinic acid moiety.

Preparation: Dissolve 10 mM 3-Sulfino-DL-valine in phosphate-buffered saline (PBS), pH

7.4.

Stress Condition: Add 100
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M

or catalytic

(10

M).

Incubation: 37°C for 4 hours.

Analysis: Monitor the disappearance of the sulfinic peak and appearance of the sulfonic acid

peak (3-Sulfo-valine) using the HPLC method above.

Self-Validation: The sulfonic acid derivative will elute later or require higher ionic strength

to elute due to the very low pKa (<1.0) of the sulfonic group.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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